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Introduction
Isocycloseram is a novel isoxazoline insecticide demonstrating broad-spectrum efficacy

against a variety of agricultural pests.[1][2] Classified by the Insecticide Resistance Action

Committee (IRAC) as a Group 30 agent, its unique mode of action targets the invertebrate

gamma-aminobutyric acid (GABA)-gated chloride channel.[3] Isocycloseram functions as a

non-competitive antagonist and allosteric modulator at a binding site distinct from those of

other GABAergic insecticides like fiproles and cyclodienes.[2] This distinct mechanism of action

makes it a valuable tool in insecticide resistance management programs.

A critical aspect of Isocycloseram's biological activity lies in its stereochemistry. The molecule

possesses two chiral centers, giving rise to four distinct stereoisomers. The commercial

formulation of Isocycloseram is a specific mixture of these isomers, with the (5S,4R)-isomer

being the most insecticidally active component.[3] This technical guide provides an in-depth

exploration of the stereoisomerism of Isocycloseram, its profound impact on bioactivity, and

the experimental methodologies used to characterize these properties.

Stereoisomerism of Isocycloseram
Isocycloseram's structure contains two stereocenters, leading to the existence of four

stereoisomers: (5S,4R), (5R,4R), (5R,4S), and (5S,4S). The technical grade active ingredient is

manufactured as a mixture of these stereoisomers, with a composition of 80-100% of the highly
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active (5S,4R)-isomer (SYN548088) and 0-20% of the other three isomers (SYN548089,

SYN548090, and SYN548091). While all four isomers exhibit some level of insecticidal activity,

the (5S,4R) configuration is predominantly responsible for the potent efficacy of the commercial

product.

Logical Relationship of Isocycloseram Stereoisomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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